4-Bromo-1-pentene
Overview
Description
4-Bromo-1-pentene is a chemical compound with the molecular formula C5H9Br . It has an average mass of 149.029 Da .
Synthesis Analysis
The synthesis of 4-Bromo-1-pentene can be achieved through multiple step synthesis involving elimination reactions . The initial elimination presumably forms 1-bromo-1-pentene, since base attack at the more acidic and less hindered 1º-carbon should be favored . The second elimination then produces 1-pentyne .Molecular Structure Analysis
The molecular structure of 4-Bromo-1-pentene consists of a five carbon chain with a bromine atom attached to the fourth carbon . The structure can be represented as CH3-CH2-CH=CH-Br .Chemical Reactions Analysis
The chemical reactions involving 4-Bromo-1-pentene can include addition and elimination reactions . For instance, the addition of bromine to (E)-2-butene can result in the formation of a cyclic bromonium ion intermediate . The reaction between C=C double bond and bromine (Br2) can be used as a test for the presence of alkene in an unknown sample .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Bromo-1-pentene include a molecular weight of 149.029 Da . The compound is considered hazardous by the 2012 OSHA Hazard Communication Standard .Scientific Research Applications
Stereoselective Synthesis
4-Bromo-1-pentene is utilized in the stereoselective synthesis of 7alpha-(3-carboxypropyl) estradiol , which is significant in the study of steroid chemistry and hormone synthesis .
Organic Synthesis
This compound serves as a starting material in the synthesis of various compounds, including DL-histrionicotoxin and benzophenone containing fatty acids , which are important in medicinal chemistry and materials science .
Alkyne Preparation
In organic synthesis, 4-Bromo-1-pentene can undergo elimination reactions to form alkynes, which are useful intermediates in the synthesis of more complex organic molecules .
Halogenation Reactions
It can also be involved in halogenation reactions, particularly bromination, which is a key step in many synthetic pathways for creating benzylic positions in aromatic compounds .
Mechanism of Action
Target of Action
4-Bromo-1-pentene, also known as 4-bromopent-1-ene, is a chemical compound with the molecular formula C5H9Br . It is primarily used in organic synthesis . The primary targets of 4-Bromo-1-pentene are organic compounds that can undergo nucleophilic substitution or elimination reactions .
Mode of Action
The mode of action of 4-Bromo-1-pentene involves its interaction with its targets through nucleophilic substitution or elimination reactions . In these reactions, the bromine atom in 4-Bromo-1-pentene is replaced by a nucleophile or eliminated with a proton, respectively .
Biochemical Pathways
The biochemical pathways affected by 4-Bromo-1-pentene are those involved in organic synthesis . For example, it has been used in double alkylation of lactams, followed by Grubbs ring-closing metathesis, to yield gymnodimine (biotoxin) .
Result of Action
The result of 4-Bromo-1-pentene’s action is the formation of new organic compounds through nucleophilic substitution or elimination reactions . These reactions can lead to the synthesis of complex organic molecules, such as gymnodimine .
Action Environment
The action of 4-Bromo-1-pentene can be influenced by various environmental factors. For example, the rate and outcome of its reactions can be affected by the presence of other substances, the pH, temperature, and solvent conditions. Proper safety measures should be taken when handling this compound due to its reactivity .
Safety and Hazards
properties
IUPAC Name |
4-bromopent-1-ene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9Br/c1-3-4-5(2)6/h3,5H,1,4H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PDBJRGFNXXAAMO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC=C)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00953845 |
Source
|
| Record name | 4-Bromopent-1-ene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00953845 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1-pentene | |
CAS RN |
31950-56-8 |
Source
|
| Record name | 4-Bromo-1-pentene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0031950568 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Bromopent-1-ene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00953845 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-bromopent-1-ene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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